Cas no 1806033-61-3 (4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde)

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde is a versatile pyridine derivative with a reactive aldehyde group and chloro substituent, making it a valuable intermediate in organic synthesis. The difluoromethyl group enhances its utility in medicinal chemistry, particularly in the development of fluorinated bioactive compounds. Its structural features allow for selective functionalization, enabling applications in agrochemical and pharmaceutical research. The compound's stability and reactivity balance make it suitable for cross-coupling reactions, nucleophilic substitutions, and further derivatization. High purity and well-defined chemical properties ensure reproducibility in synthetic workflows. Its role in constructing complex heterocycles underscores its importance in fine chemical and material science applications.

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde structure

1806033-61-3 structure

Product Name:4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde

CAS No:1806033-61-3

MF:C₈H₆ClF₂NO

MW:205.589148044586

CID:4868191

Update Time:2025-05-21

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde
- Inchi： 1S/C8H6ClF2NO/c1-4-2-12-7(8(10)11)5(3-13)6(4)9/h2-3,8H,1H3
- InChI Key： JLEQGZJELOOKLZ-UHFFFAOYSA-N
- SMILES： ClC1C(C)=CN=C(C(F)F)C=1C=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
XLogP3: 2
Topological Polar Surface Area: 30

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051728-1g	4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde	1806033-61-3	97%	1g	$1,475.10	2022-04-01

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde (CAS No. 1806033-61-3)

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde, with the CAS registry number CAS No. 1806033-61-3, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyridine ring system with substituents at positions 2, 4, and 5. Specifically, the molecule features a chlorine atom at position 4, a difluoromethyl group at position 2, and a methyl group at position 5. The carboxaldehyde group is located at position 3, which imparts additional functional diversity to the molecule. This combination of substituents creates a highly versatile platform for further chemical modifications and functionalizations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of the difluoromethyl group in this molecule contributes to its unique electronic properties and enhances its bioavailability when used as a drug candidate. Additionally, the chlorine atom at position 4 introduces steric hindrance and electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions.

The synthesis of 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde involves a multi-step process that typically begins with the preparation of an appropriate pyridine derivative. The introduction of substituents such as chlorine, difluoromethyl, and methyl groups requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

In terms of applications, this compound has shown promise in several areas:

Pest control: Research indicates that this compound exhibits potent insecticidal activity against various agricultural pests, making it a potential candidate for developing eco-friendly pesticides.
Antimicrobial agents: Studies have demonstrated that this compound possesses significant antibacterial and antifungal properties, which could be harnessed for developing new classes of antimicrobial drugs.
Cancer research: The carboxaldehyde functionality has been implicated in targeting specific cancer cells, suggesting potential applications in oncology drug development.

The structural flexibility of this compound allows for further modifications to enhance its efficacy and reduce potential side effects. For instance, researchers are exploring the addition of other functional groups or the modification of existing substituents to improve pharmacokinetic profiles.

In conclusion, CAS No. 1806033-61-3, or 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxaldehyde, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.